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Compound of Interest

Compound Name: Azido-PEG10-CH2CO2-NHS

Cat. No.: B11928296

This technical guide provides a comprehensive overview of the synthesis of Azido-PEG10-
CH2CO2-NHS, a heterobifunctional linker widely utilized by researchers, scientists, and drug
development professionals. This linker contains an azide moiety for "click” chemistry
applications and an N-hydroxysuccinimide (NHS) ester for facile conjugation to primary amines.
This document outlines the synthetic pathway, detailed experimental protocols, and relevant
guantitative data.

Synthetic Pathway Overview

The synthesis of Azido-PEG10-CH2CO2-NHS is a multi-step process that begins with a
protected polyethylene glycol (PEG) derivative. The overall strategy involves the introduction of
the azide functionality at one terminus and the generation of a reactive NHS ester at the other.
The general synthetic scheme is illustrated below.
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Step 1: Azidation

MsO-PEG10-CH2COOtBu

TFA
CH2CI2, RT

MsCl, Et3N
CH2CI2, 0°C to RT

Step 2: Deprotection Step 3: NHS Ester Formation
NHS, EDC
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Azidation

Dissolve HO-PEG10-CH2COOtBu
in CH2CI2

Mesylation at 0°C to RT

Workup & Concentration

Azidation with NaN3 in DMF at 80°C

Workup & Purification
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NHS Este:yFormation

Dissolve Azido-PEG10-CH2COOH
in CH2CI2

Add NHS and EDC
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Workup & Purification
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Final Product:
Azido-PEG10-CH2CO2-NHS
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of Azido-
PEG10-CH2CO2-NHS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11928296#synthesis-of-azido-pegl10-ch2co02-nhs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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